N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H19N5O3S2/c1-14-22(33-23(25-14)15-3-2-8-24-12-15)17-5-7-21(28-27-17)32-13-20(29)26-16-4-6-18-19(11-16)31-10-9-30-18/h2-8,11-12H,9-10,13H2,1H3,(H,26,29)
• InChI Key: ZBVYVPSFOFRAGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C23H19N5O3S2
• Molecular Weight: 477.6 g/mol

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H19N5O3S2 and its molecular weight is 477.56. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Applications

Synthesis of Novel Heterocyclic Compounds

Research into the synthesis of heterocyclic compounds, which includes thiazole, pyridine, and pyrazole derivatives, is significant due to their potential applications in medicinal chemistry. For example, studies have demonstrated the synthesis of compounds bearing imidazo[2,1-b]thiazole scaffolds, showing cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231 (Ding et al., 2012). Another study focused on synthesizing sulfonamides with benzodioxane and acetamide moieties, showing inhibitory activities against α-glucosidase and acetylcholinesterase, important for therapeutic applications (Abbasi et al., 2019).

Antimicrobial and Antitumor Activities

Certain heterocyclic compounds have been synthesized with the goal of evaluating their antimicrobial and antitumor activities. For instance, compounds derived from 2-cyano-N-(3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-acetamide have shown high inhibitory effects in vitro for antiproliferative activity against human cancer cell lines (Shams et al., 2010). Additionally, new pyridinyl/quinazolinyl/azetidinonyl/thiazolidinonyl triazoles exhibited notable antibacterial activity against various strains, highlighting the broad potential of heterocyclic compounds in developing new antimicrobial agents (Singh et al., 2010).

Inhibition of Enzymatic Activities

The enzyme inhibitory potential of heterocyclic compounds is another area of significant interest. Research has been conducted to investigate the inhibitory activities of novel compounds against specific enzymes, contributing to the development of therapeutic agents. For example, novel benzodiazepines bearing benzimidazole, benzothiazole, and indole moieties were synthesized, showing potent antimicrobial and antioxidant activities, which are crucial for designing new drugs with improved efficacy and safety profiles (Naraboli & Biradar, 2017).